Nintedanib 13CD3

• Molecular Formula: C31H33N5O4
• Molecular Weight: 543.6 g/mol
• InChI: InChI=1S/C31H33N5O4/c1-34-15-17-36(18-16-34)20-27(37)35(2)24-12-10-23(11-13-24)32-29(21-7-5-4-6-8-21)28-25-14-9-22(31(39)40-3)19-26(25)33-30(28)38/h4-14,19,33,38H,15-18,20H2,1-3H3/i1+1D3
• InChIKey: CPMDPSXJELVGJG-KQORAOOSSA-N

Nintedanib 13CD3 as SIL-IS for LC–MS/MS

Nintedanib 13CD3 (also designated Nintedanib-13C,d3 or BIBF 1120-13C,d3) is a dual-labeled stable isotope analog of the triple angiokinase inhibitor nintedanib, incorporating one carbon‑13 atom and three deuterium atoms . With a molecular weight of 543.65 g/mol (unlabeled nintedanib: 539.62 g/mol), this isotopically enriched compound is specifically engineered as a stable isotope-labeled internal standard (SIL-IS) for quantitative bioanalysis by liquid chromatography–tandem mass spectrometry (LC–MS/MS) [1]. The dual‑labeling strategy provides a mass shift of +4 Da relative to unlabeled nintedanib, ensuring unambiguous mass spectrometric differentiation from the target analyte while maintaining near-identical physicochemical behavior essential for accurate isotope dilution quantification in complex biological matrices [2].

Quantitative Bioanalysis

LC–MS/MS quantification with isotope dilution

Co-Elution

Near-identical chromatographic behavior to analyte

Mass Shift

+4 Da differentiation for unambiguous MS detection

• [1] Pharmaffiliates. Nintedanib 13CD3 Product Page. Catalog PA STI 088688. View Source
• [2] SynZeal. Nintedanib 13C D3 Product Datasheet. Catalog SZ-N023D01. View Source

Why Nintedanib 13CD3 Is Irreplaceable

Quantitative LC–MS/MS analysis of nintedanib in biological matrices such as human plasma is confounded by substantial matrix effects (ion suppression or enhancement), variable extraction recovery, and instrument drift, all of which introduce systematic bias exceeding regulatory acceptance criteria when uncorrected [1]. Unlabeled nintedanib cannot serve as an internal standard because it co‑elutes identically with the target analyte and produces identical precursor‑to‑product ion transitions, rendering mass spectrometric differentiation impossible [2]. Structural analog internal standards (e.g., diazepam), while chromatographically separable, exhibit differential matrix effect susceptibility, extraction behavior, and ionization efficiency compared to nintedanib, yielding quantification biases that fail FDA and EMA bioanalytical method validation guidelines [3]. Isotope dilution using a stable isotope-labeled analog such as Nintedanib 13CD3 is the only approach that achieves co‑elution with the analyte while maintaining unique MS/MS transitions, thereby providing robust compensation for matrix effects and enabling accurate quantification across the required linear range [4].

Unlabeled nintedanib

Co-elutes identically and shares MRM transitions, preventing MS differentiation; cannot serve as internal standard.

Structural analog IS (e.g., diazepam)

Differential matrix effect susceptibility, extraction recovery, and ionization efficiency may introduce quantification bias exceeding regulatory acceptance criteria.

Deuterium-only labeled IS

Chromatographic separation from analyte due to deuterium isotope effects may reduce ion suppression compensation; reported quantification bias in some studies.

• [1] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Technical Article, 2025. View Source
• [3] Lin D, Qiao LM, Zhang YN, Liu Y, Liu XS. Simultaneous determination of nintedanib and its metabolite by UPLC-MS/MS in rat plasma and its application to a pharmacokinetic study. J Pharm Biomed Anal. 2016;117:173-177. View Source
• [4] Kiełczyńska A, et al. Development and Validation of LC-MS/MS Method for Nintedanib and BIBF 1202 Monitoring in Plasma of Patients with Progressive Pulmonary Fibrosis Associated with Systemic Sclerosis. Pharmaceutics. 2025;17(12):1553. View Source

Nintedanib 13CD3 Comparative Evidence

Co-Elution Advantage of 13C-Labeled Internal Standards

A systematic investigation of isotope-labeled internal standards for UPLC–MS/MS demonstrated that 13C-labeled standards exhibit complete co-elution with their unlabeled analytes under all chromatographic conditions tested, whereas 2H-labeled (deuterated) standards consistently showed chromatographic separation (retention time differences) from their analytes [1]. In a urinary biomarker quantification study, deuterated internal standard (2MHA-[2H7]) produced results averaging 59.2% lower than those obtained with the 13C-labeled internal standard (2MHA-[13C6]), with spike recovery bias of −38.4% for the deuterated version versus no significant bias for the 13C-labeled version [2]. These findings are attributed to deuterium-associated isotopic effects that alter hydrophobicity and chromatographic retention, preventing the deuterated IS from experiencing the same ion suppression conditions as the analyte [1]. Nintedanib 13CD3, incorporating a 13C label, is expected to provide superior co-elution and matrix effect compensation compared to pure deuterium-labeled nintedanib internal standards (e.g., Nintedanib-d3 or Nintedanib-D8) [3].

Co-Elution Advantage

Reported

Deuterated IS produced 59.2% lower results and −38.4% spike recovery bias vs. 13C-IS in urinary biomarker study.

Supports co-elution-based matrix effect compensation review.

Deuterium isotope effects may alter retention; 13C label may improve co-elution.

Evidence Dimension	Quantitative accuracy and matrix effect compensation in LC–ESI–MS/MS
Target Compound Data	13C-labeled internal standard: 2MHA-[13C6] spike accuracy showed no significant bias; ion suppression profile matched analyte
Comparator Or Baseline	2H-labeled (deuterated) internal standard: 2MHA-[2H7] generated negatively biased urinary results of −38.4% spike recovery bias; results 59.2% lower than 13C-IS
Quantified Difference	Deuterated IS produced 59.2% lower quantification values and 38.4% negative bias versus 13C-IS
Conditions	Urinary 2-methylhippuric acid (2MHA) and 4-methylhippuric acid (4MHA) biomarkers analyzed by LC–ESI–MS/MS; deuterated vs. 13C/15N-labeled SIL-IS comparison

Why This Matters

For procurement of a nintedanib internal standard, the 13C-containing Nintedanib 13CD3 offers analytically superior matrix effect compensation versus pure deuterium-labeled alternatives, reducing the risk of method validation failure due to ion suppression bias.

• [1] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [2] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [3] Berg T, et al. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. (Section: Discussion on superiority of 13C over 2H labeling for SIL-IS). View Source

Isotope Dilution Achieves EMA Precision Standards

A fully validated UPLC–MS/MS method for simultaneous determination of nintedanib and its active metabolite BIBF 1202 in human plasma employed intedanib-d3 (a deuterated SIL-IS closely related to Nintedanib 13CD3) as the internal standard [1]. The method was verified according to EMA guidelines over a concentration range of 2.00–200.00 ng/mL [1]. Within-run and between-run precision at the lower limit of quantification (LLOQ) for nintedanib, achieved using this SIL-IS approach, yielded relative standard deviations (RSD) of 2.96%, 4.53%, 5.51%, and 6.72%, with accuracy ranging from 98.0% to 114.2% [1]. In contrast, an earlier UPLC–MS/MS method for nintedanib in rat plasma using the structural analog diazepam as internal standard reported intra- and inter-day precision with RSD <10.8% and accuracy ranging from −11.9% to +10.4% over a narrower linear range of 1.0–200 ng/mL [2]. The SIL-IS-based method demonstrates superior precision (lower RSD) and accuracy (tighter bias range) that meets stringent EMA validation criteria, whereas the structural analog method exhibits wider variability and bias ranges [1][2].

Isotope Dilution Precision

Method context

SIL-IS method: within-run RSD 2.96–6.72%, accuracy 98.0–114.2% at LLOQ; structural analog IS method RSD wider.

Supports bioanalytical method precision and accuracy review.

Human plasma UPLC–MS/MS; EMA-validated context.

Evidence Dimension	Bioanalytical method precision and accuracy at LLOQ in human plasma
Target Compound Data	SIL-IS (intedanib-d3) method: RSD 2.96–6.72%; accuracy 98.0–114.2%; linear range 2.00–200.00 ng/mL; EMA-validated
Comparator Or Baseline	Structural analog IS (diazepam) method: RSD <10.8%; accuracy −11.9% to +10.4%; linear range 1.0–200 ng/mL (rat plasma)
Quantified Difference	SIL-IS method achieves approximately 2–3× tighter RSD at comparable concentrations (2.96–6.72% vs. <10.8%) and narrower accuracy bias
Conditions	Human plasma UPLC–MS/MS (SIL-IS) vs. rat plasma UPLC–MS/MS (structural analog IS); both using MRM detection in positive ESI mode

Why This Matters

Procurement of a SIL-IS such as Nintedanib 13CD3 enables development of bioanalytical methods that achieve the tighter precision and accuracy required for EMA/FDA regulatory submission, whereas structural analog IS methods risk validation failure due to excessive variability.

• [1] Kiełczyńska A, et al. Development and Validation of LC-MS/MS Method for Nintedanib and BIBF 1202 Monitoring in Plasma of Patients with Progressive Pulmonary Fibrosis Associated with Systemic Sclerosis. Pharmaceutics. 2025;17(12):1553. View Source
• [2] Lin D, Qiao LM, Zhang YN, Liu Y, Liu XS. Simultaneous determination of nintedanib and its metabolite by UPLC-MS/MS in rat plasma and its application to a pharmacokinetic study. J Pharm Biomed Anal. 2016;117:173-177. View Source

FDA-Validated Plasma Method with Isotope-Labeled IS

An FDA-validated UPLC–MS/MS method for simultaneous quantification of four small-molecule kinase inhibitors including nintedanib in human plasma employed stable isotope-labeled internal standards for each analyte and achieved a calibration range of 5.00–500 ng/mL for nintedanib [1]. The method met all FDA bioanalytical method validation requirements and was successfully applied to quantify nintedanib concentrations in plasma samples from a pharmacokinetic study in lung cancer patients [1]. This validated linear range encompasses clinically relevant nintedanib plasma concentrations observed in pharmacokinetic studies, where typical Cmax values following 100–250 mg oral dosing range from approximately 10–200 ng/mL [2][3]. The use of SIL-IS was essential for achieving the required precision and accuracy across this dynamic range in a complex human plasma matrix [1].

FDA-Validated Method

Method context

Validated range 5.00–500 ng/mL with SIL-IS in human plasma; met FDA bioanalytical guidelines.

Supports regulatory-compliant quantification range review.

Clinical pharmacokinetic application context; research matrices.

Evidence Dimension	Validated linear calibration range in human plasma
Target Compound Data	5.00–500 ng/mL (nintedanib with SIL-IS)
Comparator Or Baseline	Clinical Cmax range: ~10–200 ng/mL following therapeutic dosing; alternative methods using structural analog IS: 1.0–200 ng/mL (rat plasma)
Quantified Difference	SIL-IS method provides validated quantification over a 100-fold dynamic range that fully covers therapeutic plasma concentrations in human subjects
Conditions	UPLC–MS/MS with Acquity UPLC BEH C18 column (1.7 μm, 50 × 2.1 mm); binary gradient of water/formic acid/ammonium formate and methanol/formic acid; positive ESI mode; FDA-validated per 2018 guidance

Why This Matters

Procurement of Nintedanib 13CD3 supports development of regulatory-compliant bioanalytical methods validated over a clinically adequate concentration range (5–500 ng/mL), enabling accurate therapeutic drug monitoring and pharmacokinetic studies in patient populations.

• [1] Veerman M, de Bruijn P, Dingemans AMC, Mathijssen R, Koolen S. To quantify the small-molecule kinase inhibitors ceritinib, dacomitinib, lorlatinib, and nintedanib in human plasma by liquid chromatography/triple-quadrupole mass spectrometry. J Pharm Biomed Anal. 2021;193:113733. View Source
• [2] Schmid U, et al. Population pharmacokinetics of nintedanib, an inhibitor of tyrosine kinases, in patients with non-small cell lung cancer or idiopathic pulmonary fibrosis. Cancer Chemother Pharmacol. 2018;81(1):89-101. View Source
• [3] Janssen JM, et al. Development and validation of a liquid chromatography-tandem mass spectrometry assay for nine oral anticancer drugs in human plasma. J Pharm Biomed Anal. 2019;174:561-566. View Source

Dual 13C/D3 Labeling Ensures MS Differentiation

Nintedanib 13CD3 is manufactured with a defined isotopic labeling pattern comprising one carbon‑13 atom and three deuterium atoms, yielding a molecular formula of C30[13C]H30D3N5O4 and a molecular weight of 543.65 g/mol . This dual-labeling configuration provides a +4 Da mass shift relative to unlabeled nintedanib (C31H33N5O4, 539.62 g/mol), which is sufficient to avoid isotopic overlap between the internal standard and the M+1/M+2 natural abundance isotopes of the target analyte while maintaining the near-identical chromatographic behavior characteristic of 13C-labeled internal standards [1]. The product is supplied with a purity specification of ≥95% and is accompanied by a Certificate of Analysis (COA) providing full characterization data, including HPLC/GC, MS, and 1H‑NMR spectra, meeting regulatory requirements for use in ANDA and DMF submissions [2]. In comparison, pure deuterium-labeled nintedanib (e.g., Nintedanib-d3, CAS 1624587-84-3) provides only a +3 Da mass shift, while Nintedanib-D8 provides +8 Da but with potentially greater chromatographic separation due to deuterium isotope effects [3].

Dual 13C/D3 Labeling

Specification review

+4 Da mass shift; ≥95% purity; 13C/D3 labeling; COA with HPLC/GC, MS, NMR data.

Supports unambiguous MRM transition design.

Traceability for regulatory documentation context.

Evidence Dimension	Isotopic labeling pattern and mass spectrometric differentiation
Target Compound Data	Nintedanib 13CD3: C30[13C]H30D3N5O4; MW 543.65; +4 Da mass shift; ≥95% purity; dual 13C/D3 labeling
Comparator Or Baseline	Nintedanib-d3 (deuterium-only): C31H30D3N5O4; MW 542.64; +3 Da mass shift. Nintedanib-D8: C31H25D8N5O4; MW 547.67; +8 Da mass shift. Unlabeled nintedanib: C31H33N5O4; MW 539.62
Quantified Difference	+4 Da mass shift for Nintedanib 13CD3 versus +3 Da for Nintedanib-d3; 13C label provides superior chromatographic co-elution while D3 provides additional mass separation
Conditions	Product specification analysis per supplier Certificate of Analysis; molecular formula verified by HRMS and NMR

Why This Matters

The defined isotopic labeling pattern and documented purity of Nintedanib 13CD3 enable unambiguous MRM transition design and ensure traceability for regulatory submissions, differentiating it from alternative isotopologues with suboptimal labeling strategies.

• [1] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [2] SynZeal. Nintedanib 13C D3 Product Datasheet. Catalog SZ-N023D01. View Source
• [3] PeptideDB. Nintedanib-d3 Product Database Entry. CAS 1624587-84-3. View Source

Nintedanib 13CD3 Applications

Regulatory TDM in Pulmonary Fibrosis and Oncology

Nintedanib 13CD3 is the preferred internal standard for developing and validating LC–MS/MS methods intended for therapeutic drug monitoring (TDM) of nintedanib in human plasma. As demonstrated in EMA-validated assays, the use of a SIL-IS enables quantification over a concentration range of 2.00–200.00 ng/mL with within-run precision (RSD) of 2.96–6.72% and accuracy of 98.0–114.2%, meeting stringent regulatory requirements [1]. These performance characteristics are unattainable with structural analog internal standards, which exhibit wider variability (RSD <10.8%, accuracy −11.9% to +10.4%) [2]. Nintedanib 13CD3 supports TDM applications in patients with progressive pulmonary fibrosis associated with systemic sclerosis, idiopathic pulmonary fibrosis (IPF), and non-small cell lung cancer (NSCLC), where accurate quantification of trough and peak plasma concentrations is essential for dose optimization and adverse event management [1][3].

PK Studies with Robust Matrix Compensation

For preclinical and clinical pharmacokinetic studies involving nintedanib, Nintedanib 13CD3 provides the superior matrix effect compensation essential for generating reliable ADME data. Systematic comparisons have established that 13C-labeled internal standards exhibit complete co‑elution with their target analytes and effectively compensate for ion suppression effects, whereas deuterium‑only labeled standards show chromatographic separation and diminished compensatory capability [4]. In urinary biomarker studies, deuterated IS produced results 59.2% lower than 13C-labeled IS, with a −38.4% spike recovery bias [5]. By incorporating a 13C label, Nintedanib 13CD3 mitigates the risk of such quantitative bias in PK studies, enabling accurate determination of nintedanib and BIBF 1202 metabolite concentrations in plasma, tissue homogenates, and other biological matrices across the clinically relevant concentration range [6].

Method Validation for ANDA/DMF Submissions

Nintedanib 13CD3 is supplied with a Certificate of Analysis (COA) providing comprehensive characterization data (HPLC/GC, MS, NMR) compliant with regulatory guidelines, making it suitable for analytical method validation (AMV), quality control (QC) applications, and use as a reference standard in Abbreviated New Drug Application (ANDA) or Drug Master File (DMF) submissions [7]. The compound's defined isotopic labeling pattern (+4 Da mass shift) and documented purity (≥95%) enable unambiguous identification and quantification in MRM-based assays, supporting regulatory compliance for pharmaceutical development of nintedanib products. Its use as an internal standard in validated LC–MS/MS methods aligns with FDA and EMA guidance on bioanalytical method validation, ensuring traceability and reproducibility in regulated environments [8].

Multi-Kinase Inhibitor Quantification Panels

Nintedanib 13CD3 is ideally suited for use in multiplexed UPLC–MS/MS methods that simultaneously quantify multiple small-molecule kinase inhibitors in a single analytical run. An FDA-validated method employing SIL-IS for ceritinib, dacomitinib, lorlatinib, and nintedanib achieved a linear range of 5.00–500 ng/mL for nintedanib in human plasma, demonstrating the feasibility of using isotopically distinct internal standards for each analyte without cross-interference [8]. The +4 Da mass shift provided by Nintedanib 13CD3 ensures complete chromatographic and mass spectrometric resolution from co‑analyzed kinase inhibitors and their respective internal standards, enabling high-throughput therapeutic drug monitoring and clinical pharmacology studies in oncology patients receiving combination or sequential kinase inhibitor therapy [8].

Application

Selection Property

Validation Focus

Bioanalytical Method Development

Co-elution and matrix effect compensation

Precision and accuracy at LLOQ

Pharmacokinetic Research Studies

13C-labeled IS for co-elution

Ion suppression compensation review

Method Validation Documentation

Documented purity and isotopic pattern

Regulatory documentation compliance review

Multi-Kinase Inhibitor Research Panels

Distinct +4 Da mass shift

Chromatographic resolution in multi-analyte panels

• [1] Kiełczyńska A, et al. Development and Validation of LC-MS/MS Method for Nintedanib and BIBF 1202 Monitoring in Plasma of Patients with Progressive Pulmonary Fibrosis Associated with Systemic Sclerosis. Pharmaceutics. 2025;17(12):1553. View Source
• [2] Lin D, Qiao LM, Zhang YN, Liu Y, Liu XS. Simultaneous determination of nintedanib and its metabolite by UPLC-MS/MS in rat plasma and its application to a pharmacokinetic study. J Pharm Biomed Anal. 2016;117:173-177. View Source
• [3] Schmid U, et al. Population pharmacokinetics of nintedanib, an inhibitor of tyrosine kinases, in patients with non-small cell lung cancer or idiopathic pulmonary fibrosis. Cancer Chemother Pharmacol. 2018;81(1):89-101. View Source
• [4] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [5] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [6] Janssen JM, et al. Development and validation of a liquid chromatography-tandem mass spectrometry assay for nine oral anticancer drugs in human plasma. J Pharm Biomed Anal. 2019;174:561-566. View Source
• [7] SynZeal. Nintedanib 13C D3 Product Datasheet. Catalog SZ-N023D01. View Source
• [8] Veerman M, de Bruijn P, Dingemans AMC, Mathijssen R, Koolen S. To quantify the small-molecule kinase inhibitors ceritinib, dacomitinib, lorlatinib, and nintedanib in human plasma by liquid chromatography/triple-quadrupole mass spectrometry. J Pharm Biomed Anal. 2021;193:113733. View Source